6-amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-amino-1-[(2-chlorophenyl)methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C11H10ClN3O2/c12-8-4-2-1-3-7(8)6-15-9(13)5-10(16)14-11(15)17/h1-5H,6,13H2,(H,14,16,17)
• InChI Key: MQOJPYCQCAMMKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=CC(=O)NC2=O)N)Cl
• Molecular Formula: C11H10ClN3O2
• DSSTOX Substance ID: DTXSID50364124
• Molecular Weight: 251.67 g/mol
• CAS No.: 638136-51-3

Description

6-amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C11H10ClN3O2 and its molecular weight is 251.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

Facilitating Construction of Substituted Pyrimidines

6-Amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione and related compounds have been used in synthesizing diverse pyrimidine derivatives. These compounds serve as key intermediates in forming pyrimido[4,5-d]pyrimidin-2,4-dione ring systems, which have potential applications in various chemical and pharmaceutical fields (Hamama et al., 2012).

Efficient Synthesis of Pyrimidine Derivatives

The compound is instrumental in the synthesis of new pyrimido[4,5-d]pyrimidine-2,4-(1H,3H,5H,8H)-dione derivatives, which are synthesized through efficient processes. These processes are significant for developing novel chemical entities with potential applications in drug development and other areas (Bazgir et al., 2008).

Role in Pyrrolopyrimidines Synthesis

The compound contributes to the formation of pyrimido[4',5':3,4]pyrrolo[1,2-b]pyridazine-2,4(1H,3H)-diones, offering insights into the behavior of highly π-electron-rich pyrrole rings. This understanding is crucial for designing molecules with specific electronic and structural characteristics (Tsupak et al., 2003).

Green Chemistry Applications

Its use in the diastereoselective synthesis of dihydrofuropyrido[2,3-d]pyrimidines highlights the compound's role in promoting environmentally friendly chemical processes. This aligns with the increasing emphasis on sustainable practices in chemical research (Ahadi et al., 2014).

Nonlinear Optical and Drug Discovery Applications

Novel pyrimidine-based bis-uracil derivatives synthesized using this compound have been evaluated for their potential in optical, nonlinear optical, and drug discovery applications. This expands the scope of the compound's use into advanced material science and pharmacology (Mohan et al., 2020).

Contribution to Antimicrobial Research

The compound's derivatives have shown antimicrobial properties, providing a basis for developing new treatments for infections. This is particularly relevant in the context of growing antibiotic resistance (Sharma et al., 2011).

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be described. This could involve its interaction with biological macromolecules and its effects on biochemical pathways.